Cas no 1332835-50-3 (Methyl 2,6-dihydroxy-4-vinylbenzoate)

• Product Name: Methyl 2,6-dihydroxy-4-vinylbenzoate
• CAS No: 1332835-50-3
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 1095099
• PubChem ID: 73554713
• Update Time: 2025-06-11

Methyl 2,6-dihydroxy-4-vinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dihydroxy-4-vinylbenzoate
• methyl 4-ethenyl-2,6-dihydroxybenzoate
• 1332835-50-3
• Methyl2,6-dihydroxy-4-vinylbenzoate

• Inchi： 1S/C10H10O4/c1-3-6-4-7(11)9(8(12)5-6)10(13)14-2/h3-5,11-12H,1H2,2H3
• InChI Key： RPZJKGTXNXENLI-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C)C=C(C=1C(=O)OC)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,6-dihydroxy-4-vinylbenzoate

Comprehensive Overview of Methyl 2,6-dihydroxy-4-vinylbenzoate (CAS No. 1332835-50-3)

Methyl 2,6-dihydroxy-4-vinylbenzoate (CAS No. 1332835-50-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique vinyl and hydroxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a benzoate core, makes it particularly valuable for researchers exploring bioactive compounds and polymeric materials.

In recent years, the demand for Methyl 2,6-dihydroxy-4-vinylbenzoate has surged due to its potential applications in green chemistry and sustainable manufacturing. As industries shift toward eco-friendly practices, this compound's role in catalysis and biodegradable polymers has become a focal point. Researchers are particularly interested in its ability to act as a cross-linking agent in photoresponsive materials, which are pivotal in advanced technologies like 3D printing and smart coatings.

The synthesis of Methyl 2,6-dihydroxy-4-vinylbenzoate typically involves esterification and vinylation reactions, which are well-documented in peer-reviewed literature. Its CAS No. 1332835-50-3 is frequently cited in patents related to drug delivery systems and functionalized polymers. Notably, its low toxicity profile and high stability under ambient conditions make it a preferred choice for laboratory and industrial applications alike.

One of the most searched questions about Methyl 2,6-dihydroxy-4-vinylbenzoate revolves around its solubility and reactivity in various solvents. Studies indicate that it exhibits excellent solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and acetone, while remaining relatively inert in non-polar solvents. This property is crucial for its use in organic synthesis and polymerization processes.

Another trending topic is the compound's potential in antioxidant research. The presence of two hydroxy groups in its structure suggests possible radical-scavenging activity, a hypothesis supported by preliminary studies. This aligns with the growing consumer interest in natural antioxidants and cosmeceuticals, where Methyl 2,6-dihydroxy-4-vinylbenzoate could play a transformative role.

From an SEO perspective, keywords like "buy Methyl 2,6-dihydroxy-4-vinylbenzoate," "CAS 1332835-50-3 supplier," and "applications of vinylbenzoate derivatives" are highly relevant. These terms reflect the commercial and academic interest in this compound. Additionally, its association with cutting-edge research in nanotechnology and biomedical engineering further enhances its online visibility.

In conclusion, Methyl 2,6-dihydroxy-4-vinylbenzoate (CAS No. 1332835-50-3) is a multifaceted compound with broad applicability across multiple disciplines. Its structural uniqueness, combined with its environmental compatibility, positions it as a key player in the future of advanced materials and therapeutic agents. As research continues to uncover its full potential, this compound is poised to remain at the forefront of scientific innovation.